Cas no 2227899-95-6 ((1R)-1-(2-chloro-5-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1R)-1-(2-chloro-5-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227899-95-6
• MF: C₇H₄ClF₄NO
• MW: 229.559374809265
• CID: 6423135
• PubChem ID: 165675991
• Update Time: 2025-05-19

(1R)-1-(2-chloro-5-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2-chloro-5-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-ol
• EN300-1962624
• 2227899-95-6

• Inchi： 1S/C7H4ClF4NO/c8-6-4(1-3(9)2-13-6)5(14)7(10,11)12/h1-2,5,14H/t5-/m1/s1
• InChI Key： NINWHOLWTWYBLC-RXMQYKEDSA-N
• SMILES： ClC1C(=CC(=CN=1)F)[C@H](C(F)(F)F)O

Computed Properties

• Exact Mass: 228.9917541g/mol
• Monoisotopic Mass: 228.9917541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1Ų

Additional information on (1R)-1-(2-chloro-5-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-ol

Compound CAS No 2227899-95-6: (1R)-1-(2-chloro-5-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-ol

The compound CAS No 2227899-95-6, also known as (1R)-1-(2-chloro-5-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-ol, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyridine ring substituted with chlorine and fluorine atoms, along with a trifluoroethyl alcohol group. The stereochemistry at the chiral center (denoted by the R configuration) plays a crucial role in determining its physical and chemical properties.

Recent studies have highlighted the importance of (1R)-1-(2-chloro-5-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-ol in the field of medicinal chemistry. Its trifluoroethyl group contributes to enhanced lipophilicity and stability, making it an attractive candidate for drug design. The pyridine ring, with its electron-withdrawing substituents (chlorine and fluorine), enhances the molecule's ability to interact with biological targets, such as enzymes and receptors.

One of the most promising applications of this compound is in the development of novel agrochemicals. Research has shown that (1R)-1-(2-chloro-5-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1-ol exhibits potent pesticidal activity against a wide range of agricultural pests. Its ability to disrupt key biochemical pathways in insects makes it a valuable tool in sustainable pest management strategies.

In addition to its pesticidal properties, this compound has also been explored for its potential in therapeutic applications. Studies have demonstrated that (1R)-1-(2-chloro-5-fluoropyridin-3-yl)-2,2,2-trifluoroethan-1ol can act as a selective inhibitor of certain kinases involved in cancer cell proliferation. This suggests that it could serve as a lead compound for the development of anti-cancer drugs.

The synthesis of (1R)-1-(pyridinyl)-trifluoroethanol derivatives has been optimized in recent years to improve yield and purity. Advanced techniques such as enantioselective catalysis and microwave-assisted synthesis have been employed to streamline the production process. These advancements have made the compound more accessible for large-scale testing and commercialization.

From an environmental perspective, (1R)-1-(chloro-fluoropyridinyl)-trifluoroethanol has been shown to have low toxicity to non-target organisms. This makes it an eco-friendly alternative to traditional pesticides and pharmaceutical agents. Ongoing research is focused on further improving its biodegradability and reducing its environmental footprint.

In conclusion, CAS No 22789996, or (1R)-1-(chloro-fluoropyridinyl)trifluoroethanol, represents a cutting-edge molecule with diverse applications in agriculture and medicine. Its unique structure and favorable properties make it a valuable asset in modern chemical research. As advancements in synthetic methods and biological testing continue to unfold, this compound is poised to play an increasingly important role in addressing global challenges in health and food security.